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Compound of Interest

Compound Name:
8-Aminooctanoic acid

hydrochloride

CAS No.: 27991-81-7

Cat. No.: B1591209

Get Quote

Executive Summary
This guide provides a definitive spectroscopic and physicochemical comparison between 8-

Aminooctanoic acid (CAS 1002-57-9) and its Hydrochloride salt (CAS 27991-81-7).

For researchers in peptide synthesis and drug delivery (specifically SNAC analogs),

distinguishing these two forms is critical. The free acid exists as a stable zwitterion in the solid

state, characterized by a high melting point and specific carboxylate (

) IR bands. The hydrochloride salt disrupts this internal lattice, protonating the carboxyl group
to a carboxylic acid (

) and the amine to a cation (

), resulting in a dramatic shift in melting point, solubility, and spectral signature.

Key Differentiator: The "Carbonyl Switch" in FT-IR (shift from ~1560 cm⁻¹ to ~1720 cm⁻¹) is the

most reliable rapid identification method.
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Molecular Structure & Theoretical Basis
To interpret the spectra correctly, one must understand the protonation states driving the signal

changes.

8-Aminooctanoic Acid (Free Acid): In the solid state and neutral aqueous solution, it exists as

a Zwitterion. The amine deprotonates the carboxylic acid, creating a strong electrostatic

lattice.

Structure:

8-Aminooctanoic Acid Hydrochloride (HCl Salt): In the presence of strong acid (HCl), the

carboxylate is protonated back to a neutral carboxylic acid, while the amine remains

positively charged. The counter-ion is chloride (

).

Structure:

Structural Transformation Diagram
The following diagram illustrates the chemical equilibrium and the specific spectroscopic

"reporter" groups that shift during this transformation.
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Spectroscopic Reporters

8-Aminooctanoic Acid
(Zwitterion)

CAS: 1002-57-9

+ HCl (aq/gas)

IR: COO- (Asym)
~1560 cm⁻¹

MP: ~194°C
(Lattice Energy High)

Hydrochloride Salt
(Cationic Acid)

CAS: 27991-81-7

IR: C=O (Acid)
~1720 cm⁻¹

MP: ~144°C
(Ionic Lattice)

Protonation of COO-

Click to download full resolution via product page

Caption: Mechanistic pathway showing the conversion from zwitterionic free acid to cationic

hydrochloride salt, highlighting the key spectroscopic and physical shifts.

Comparative Analysis
Physical Properties
The most immediate difference is the melting point.[1] The zwitterionic lattice is held together

by strong internal electrostatic forces (

), requiring significantly more energy to break than the ionic lattice of the hydrochloride salt.
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Property
8-Aminooctanoic
Acid (Free)

Hydrochloride Salt Significance

CAS Number 1002-57-9 27991-81-7 Unique Identifier

Molecular Weight 159.23 g/mol 195.69 g/mol Stoichiometry calc.[2]

Melting Point 191 - 194 °C (dec) 141 - 144 °C Primary QC Check

State
Crystalline Powder

(White)

Crystalline Solid

(White)
Visual is identical

Water Solubility
Soluble (pH

dependent)
Highly Soluble Formulation utility

FT-IR Spectroscopy (The "Carbonyl Switch")
Infrared spectroscopy is the most powerful tool for distinguishing these forms because the

carbonyl environment changes completely.

Protocol:

Method: KBr Pellet or Diamond ATR.

Resolution: 4 cm⁻¹.

Scans: 16-32.
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Functional Group
Free Acid
(Zwitterion)
Frequency (cm⁻¹)

HCl Salt Frequency
(cm⁻¹)

Mechanistic
Explanation

Carbonyl (C=O)
Absent in typical

region
1700 - 1740 (Strong)

Key Indicator. The salt

has a protonated

carboxylic acid (

), showing a classic

carbonyl stretch. The

zwitterion lacks this.[3]

Carboxylate (COO⁻)

1550 - 1630

(Asym)1390 - 1420

(Sym)

Absent

The zwitterion

resonates between

two C-O bonds. Upon

acidification (HCl), this

resonance collapses

to a C=O and C-OH.

Amine (NH)
2800 - 3100 (Broad,

)

2800 - 3100 (Broad,

)

Both forms have a

protonated amine (

). The salt may show

"ammonium bands"

(combination bands)

near 2000-2500 cm⁻¹.

Analyst Note: If your "Free Acid" sample shows a small shoulder at 1720 cm⁻¹, it indicates

partial protonation or residual acid contamination. A pure zwitterion should have a clean

window between 1700-1800 cm⁻¹.

Nuclear Magnetic Resonance (¹H NMR)
NMR analysis requires careful solvent selection because the solvent can dictate the ionization

state.

Protocol:

Solvent:
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(for solubility) or DMSO-

(to see exchangeable protons).

Reference: TMS or residual solvent peak.

Scenario A: Analysis in

In deuterated water, the amine and acid protons exchange rapidly with the solvent (HOD peak).
You will not see the COOH or NH protons.

Differentiation: The chemical shift of the

-methylene protons (

next to Carbonyl) will shift slightly downfield in the HCl salt due to the acidic environment, but
the difference is subtle unless pH is buffered.

Scenario B: Analysis in DMSO-

This is the preferred method for structural validation.

Proton Free Acid (Zwitterion) HCl Salt

-COOH
Usually not visible

(broad/exchanged)
~12.0 - 12.5 ppm (Broad)

-NH₃⁺ Broad signal ~7-8 ppm
Broad signal ~8.0 ppm

(Distinct integration of 3H)

α-CH₂ ~2.15 ppm
~2.25 ppm (Slight downfield

shift)

Experimental Protocols
Protocol 1: Rapid Identification via Melting Point
Use this for incoming raw material verification.

Load capillary tubes with dried sample (vacuum dried at 40°C for 2 hours to remove

moisture).
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Ramp temperature at 10°C/min until 130°C, then slow to 2°C/min.

Observation:

If melting onset is ~141°C, sample is HCl Salt.

If sample remains solid past 150°C and melts/decomposes near 190°C, sample is Free

Acid.

Protocol 2: Determination of Chloride Content (Silver
Nitrate Test)
Use this to confirm the salt stoichiometry.

Dissolve 50 mg of sample in 2 mL deionized water.

Add 2-3 drops of 10%

(Nitric Acid).

Add 2-3 drops of 0.1M

(Silver Nitrate).

Result:

Heavy White Precipitate (AgCl): Confirms HCl Salt.

Clear/Faint Haze: Confirms Free Acid (Zwitterion).

Performance Implications in Development
Solubility & Formulation

HCl Salt: Highly water-soluble. Preferred for aqueous formulations where high concentration

is needed rapidly. However, the resulting solution will be acidic (pH ~2-3), which may require

buffering.
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Free Acid: Slower dissolution. In water, it creates a near-neutral solution (pH ~6-7, isoelectric

point region). Preferred if the formulation is sensitive to chloride ions or low pH.

Stability[4]
Hygroscopicity: The HCl salt is generally more hygroscopic than the zwitterion. It must be

stored in tightly sealed containers with desiccants.

Thermal Stability: The free acid (zwitterion) is thermally more stable (higher lattice energy),

making it more robust for high-temperature processing (e.g., hot melt extrusion) compared to

the salt.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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